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Compound of Interest

Compound Name: 2-(Methylsulfonyl)phenol

CAS No.: 27489-33-4

Cat. No.: B1297659

Get Quote

CAS Number: 27489-33-4

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(methylsulfonyl)phenol, a
versatile aromatic compound with significant potential in medicinal chemistry and organic

synthesis. The presence of both a hydroxyl and a methylsulfonyl group on the benzene ring

imparts unique electronic and chemical properties, making it a valuable building block for the

development of novel therapeutic agents.[1] This document will delve into the synthesis,

physicochemical properties, spectroscopic characterization, and potential applications of 2-
(methylsulfonyl)phenol, with a particular focus on its relevance in drug discovery.

Introduction: The Significance of Phenolic and
Sulfonyl Moieties in Drug Design
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Phenols and their derivatives are fundamental structural motifs found in a vast array of

pharmaceuticals, natural products, and agrochemicals.[2] The hydroxyl group can act as a

hydrogen bond donor and acceptor, contributing to crucial interactions with biological targets.

Furthermore, the phenolic ring can be readily functionalized, allowing for the fine-tuning of a

molecule's physicochemical and pharmacological properties.[2]

The methylsulfonyl (-SO₂CH₃) group is a strong electron-withdrawing group that can

significantly influence the properties of a molecule.[1] Its incorporation can enhance the acidity

of adjacent functional groups, modulate lipophilicity to improve solubility, and slow down

metabolic degradation.[1][3] The sulfonyl group is also exceptionally stable to hydrolysis and

resistant to reduction.[3] The strategic combination of phenolic and sulfonyl functionalities

within the same molecule, as seen in 2-(methylsulfonyl)phenol, presents a compelling

scaffold for the design of new chemical entities with desirable drug-like properties.

Physicochemical Properties and Spectroscopic
Data
A thorough understanding of the physical and chemical characteristics of 2-
(methylsulfonyl)phenol is essential for its effective utilization in research and development.

Key Physicochemical Data
Property Value Source

CAS Number 27489-33-4 [4][5][6]

Molecular Formula C₇H₈O₃S [1][4][5][6]

Molecular Weight 172.2 g/mol [4][5][6]

Appearance
White to light yellow crystalline

powder
[7]

Melting Point 87°C to 92°C [7]

IUPAC Name 2-(methylsulfonyl)phenol [4]

Synonyms

2-methanesulfonylphenol, o-

(Methylsulfonyl)phenol, 2-

Hydroxyphenyl methyl sulfone

[4][8]
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Spectroscopic Profile
Spectroscopic analysis is critical for the unambiguous identification and characterization of 2-
(methylsulfonyl)phenol.

¹H NMR Spectroscopy: The proton NMR spectrum of a phenol will typically show the

hydroxyl proton as a broad singlet between 4-7 ppm.[9] The aromatic protons will appear in

the 7-8 ppm region, with their splitting patterns dictated by the substitution on the ring.[9]

¹³C NMR Spectroscopy: The carbon spectrum provides information on the carbon framework

of the molecule.

Infrared (IR) Spectroscopy: The IR spectrum of 2-(methylsulfonyl)phenol will exhibit a

characteristic broad O-H stretching band around 3300-3400 cm⁻¹.[9] Strong absorptions

corresponding to the S=O stretching of the sulfonyl group are also expected.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the

compound. Alcohols and phenols often undergo characteristic fragmentation patterns,

including alpha cleavage and dehydration.[9]

Spectra for o-(Methylsulfonyl)phenol are available in public databases for reference.[8]

Synthesis and Reactivity
Proposed Synthetic Pathway
While a specific, detailed synthesis for 2-(methylsulfonyl)phenol is not readily available in the

provided search results, a plausible and efficient synthetic route can be proposed based on

established methodologies for analogous compounds.[1][10] A common approach involves the

oxidation of the corresponding methylthio precursor.[1]
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Starting Material Reaction Product

2-(Methylthio)phenol Oxidation

Oxone® or
similar oxidant 2-(Methylsulfonyl)phenol

2-(Methylsulfonyl)phenol

Phenolic -OH Aromatic Ring -SO₂CH₃

O-Alkylation
O-Acylation
Esterification

Nucleophilic

Electrophilic Aromatic
Substitution (e.g., Halogenation,

Nitration)

Ortho, para-directing
(-OH) vs. meta-directing

(-SO₂CH₃)

Generally stable, but can
influence ring reactivity

Electron-withdrawing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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